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This guide provides a detailed, data-driven comparison of the fungicides Zineb and Mancozeb

for the control of early blight in tomato, caused by the fungus Alternaria solani. Both Zineb and

Mancozeb belong to the ethylene bis-dithiocarbamate (EBDC) group of fungicides and are

known for their broad-spectrum, non-systemic, contact fungicidal activity.[1] Their multi-site

mode of action provides a low risk of resistance development in fungal populations.[1][2][3]

Mancozeb, a coordination complex of zinc and maneb, is often considered to have a broader

spectrum of activity compared to the zinc-based Zineb.[1] This analysis synthesizes

experimental data to objectively compare their performance.

Quantitative Efficacy Comparison
The following tables summarize the comparative performance of Zineb and Mancozeb in

controlling early blight of tomato. The data is derived from a field and laboratory study by Yadav

and Dabbas (2012).

Table 1: In Vitro Efficacy against Alternaria solani

Fungicide Concentration (%)
Mycelial Growth Inhibition
(%)

Mancozeb 0.20 98.15

Zineb 0.20 90.69
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Table 2: Field Efficacy against Early Blight of Tomato (Alternaria solani)

Treatment Concentration (%)
Percent Disease
Index (PDI)

Yield (q/ha)

Mancozeb 0.2 20.38 294.86

Zineb 0.2 29.13 261.60

Control - 57.63 161.76

The experimental data indicates that under the tested conditions, Mancozeb demonstrated

superior performance both in vitro and in the field. It exhibited a higher percentage of mycelial

growth inhibition and resulted in a lower disease index and a significantly higher crop yield

compared to Zineb.

Experimental Protocols
The data presented is based on the following experimental methodologies:

In Vitro Mycelial Growth Inhibition Assay
Objective: To assess the direct fungitoxic effect of Zineb and Mancozeb on the mycelial

growth of Alternaria solani.

Method: Poisoned food technique.

Procedure:

The fungicides were incorporated into a Potato Dextrose Agar (PDA) medium at the

specified concentrations.

Mycelial discs of a uniform size, taken from the periphery of a 7-day-old culture of A.

solani, were placed at the center of the fungicide-amended and control PDA plates.

The plates were incubated at 25±2°C.

The radial growth of the fungal colony was measured after a specified incubation period.
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The percentage of mycelial growth inhibition was calculated relative to the growth in the

control plates.

Field Trial for Efficacy Evaluation
Objective: To compare the efficacy of Zineb and Mancozeb in controlling early blight of

tomato and to assess their impact on crop yield.

Experimental Design: Randomized Block Design (RBD) with three replications.

Crop: Tomato (variety susceptible to early blight).

Treatments:

Zineb (75% WP) at 0.2% concentration.

Mancozeb (75% WP) at 0.2% concentration.

Untreated Control (water spray).

Procedure:

Fungicide solutions were prepared at the desired concentrations.

The first spray was applied with the initiation of the disease, followed by subsequent

sprays at 15-day intervals.

Disease severity was recorded using a standard rating scale to calculate the Percent

Disease Index (PDI).

Tomato fruit yield was recorded from each plot and calculated in quintals per hectare

(q/ha).

Mode of Action and Conceptual Diagrams
Zineb and Mancozeb are multi-site inhibitors, meaning they affect multiple enzymes and

pathways within fungal cells. Their primary mode of action involves the disruption of enzymes

containing sulphydryl groups, which interferes with several biochemical processes, including
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respiration and amino acid synthesis. This multi-site activity makes it difficult for fungi to

develop resistance.

Experimental Workflow: Fungicide Efficacy Trial
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Caption: Workflow for field evaluation of fungicide efficacy.

Conceptual Mode of Action: Dithiocarbamate Fungicides
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Caption: Simplified mode of action for dithiocarbamate fungicides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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